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Compound of Interest

1-(2-Bromoethoxy)-3-
Compound Name:
methoxybenzene

cat. No.: B1271738

Application Notes and Protocols for 1-(2-
Bromoethoxy)-3-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed procedures for the safe handling, storage, and disposal of 1-
(2-Bromoethoxy)-3-methoxybenzene (CAS No. 3245-45-2). The information is compiled from
safety data sheets and chemical databases to ensure the protection of laboratory personnel
and the environment. This compound is classified as an irritant and is harmful if swallowed.[1]
Adherence to these protocols is mandatory for all personnel working with this substance.

Compound Identification and Properties

Proper identification and understanding of a chemical's properties are crucial for safe handling.

Table 1: Chemical Identification and Physical Properties
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Property Value Reference

1-(2-bromoethoxy)-3-

'UPAC Name methoxybenzene 11
CAS Number 3245-45-2 [11[2][3]
Molecular Formula CoH11BrO:2 [11[2]
Molecular Weight 231.09 g/mol [1112]

Not explicitly stated, but
Appearance o
related compounds are liquids.

| Synonyms | 1-(2-bromoethoxy)-3-methoxybenzene |[1] |

Hazard Identification and Safety

1-(2-Bromoethoxy)-3-methoxybenzene is a hazardous substance requiring strict safety
precautions. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides the following hazard information.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral 4
swallowed[1][4]
) ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2
[4]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1][4]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[1]
[4] ]

Signal Word:Warning[1][5]
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Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US).[5]

» Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile rubber).[6] Contaminated
clothing should be removed immediately.[7]

o Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.
[4][5] If exposure limits are exceeded, a full-face respirator may be necessary.[5]

Experimental Protocols
Handling Protocol

Adherence to this protocol is essential to minimize exposure and ensure safety.

Hazard Assessment: Before work begins, review the Safety Data Sheet (SDS) and
understand the specific hazards associated with 1-(2-Bromoethoxy)-3-methoxybenzene.

o Engineering Controls: All handling of this chemical must be conducted in a properly
functioning chemical fume hood to avoid inhalation of vapors.[4]

o Personal Protective Equipment (PPE): Don the required PPE as specified in Section 3.0.

o Dispensing: When transferring or dispensing the chemical, use appropriate tools (e.g., glass
pipettes, syringes) to avoid splashes. Avoid creating aerosols.[4][5]

o Contamination Avoidance: Do not eat, drink, or smoke in the laboratory area.[5][8] Avoid
contact with skin and eyes.[4][6]

o Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,
even if gloves were worn.[4] Clean the work area to decontaminate surfaces.
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Protocol: Chemical Handling

Step 1: Assess Hazards
(Review SDS)

l

Step 2: Wear Full PPE
(Goggles, Gloves, Lab Coat)

l

Step 3: Use Engineering Controls
(Chemical Fume Hood)

'

Step 4: Handle with Care
(Avoid Inhalation & Contact)

l

Step 5: Post-Handling Decontamination
(Wash Hands, Clean Area)

Click to download full resolution via product page

Caption: Workflow for Safe Handling.

Storage Protocol

Proper storage is critical to maintaining chemical integrity and preventing accidents.
o Container: Keep the chemical in its original, tightly closed container.[6][7]

e Location: Store in a cool, dry, and well-ventilated area.[6] Some suppliers recommend
refrigerated storage between 2-8°C.[4]

e Segregation: Store away from incompatible materials, particularly strong oxidizing agents
and strong acids.[6]
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« Ignition Sources: Keep away from sources of heat, sparks, and open flames.[6][9]

e Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

Protocol: Chemical Storage

Away from Incompatibles
(e.g., Oxidizers)

Tightly Closed Container Cool, Dry, Ventilated Area No Ignition Sources

Click to download full resolution via product page

Caption: Key Requirements for Storage.

Spill Cleanup Protocol

In the event of an accidental release, follow these steps immediately.

o Evacuation and Ventilation: Evacuate non-essential personnel from the spill area.[4] Ensure
the area is well-ventilated (use fume hood if spill is contained).

o Personal Protection: Wear the appropriate PPE, including respiratory protection if necessary.

[4]
» Containment: Prevent the spill from spreading and from entering drains.[4][7][9]

» Absorption: Cover and absorb the spill with a non-combustible, inert material such as sand,
vermiculite, or earth.[10]

o Collection: Carefully sweep up or collect the absorbed material into a suitable, sealed, and
labeled container for hazardous waste disposal.[4][10]
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» Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water.[10]

First Aid Protocol

Table 3: First Aid Measures

Exposure Route Procedure

Rinse mouth with water.[5] Do NOT
induce vomiting. Immediately call a
POISON CENTER or doctor/physician.[8]

[]

Ingestion

Immediately remove all contaminated clothing.

[6] Wash the affected area with plenty of soap
Skin Contact and water for at least 15 minutes.[6] Seek

medical attention if irritation develops or

persists.

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.[6]
Eye Contact Remove contact lenses if present and easy to

do.[4] Continue rinsing. Seek immediate medical

attention.

| Inhalation | Move the person to fresh air and keep them in a position comfortable for
breathing.[7] If the person feels unwell, call a POISON CENTER or doctor.[7] |

Disposal Protocol

All waste containing 1-(2-Bromoethoxy)-3-methoxybenzene must be treated as hazardous
waste.

o Waste Characterization: This material must be disposed of as hazardous chemical waste.
[10]

» Containerization: Collect waste material in a dedicated, compatible, and clearly labeled
hazardous waste container.[11] The container must be kept tightly closed except when

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.echemi.com/sds/2-bromoethoxymethylbenzene-temppid160705002729.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/138827
https://www.merckmillipore.com/Web-RU-Site/ru_RU/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-842447&DocumentType=MSD&DocumentId=842447_SDS_IN_EN.PDF&DocumentUID=50001824&Language=EN&Country=IN&Origin=null
https://www.fishersci.com/store/msds?partNumber=AC106620250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106620250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106620250&countryCode=US&language=en
https://www.aaronchem.com/sds/1269479-63-1.pdf
https://www.sigmaaldrich.com/TW/en/sds/ALDRICH/111414?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/ALDRICH/111414?userType=undefined
https://www.benchchem.com/product/b1271738?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

adding waste.[12]

Segregation: Do not mix this waste with other waste streams unless compatibility is
confirmed.[8][11]

Disposal Method: The recommended disposal method is to dissolve the material in a
combustible solvent and incinerate it in a licensed chemical incinerator equipped with an
afterburner and scrubber.[10]

Regulatory Compliance: All disposal activities must be conducted in strict accordance with all
applicable local, state, and federal environmental regulations.[10] Contact your institution's
Environmental Health and Safety (EHS) office for specific guidance.

Empty Containers: Empty containers should be treated as hazardous waste and disposed of
as the unused product.[10] Do not reuse empty containers.
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Protocol: Waste Disposal

Waste Material Generated

'

Collect in a Labeled,
Sealed Hazardous Waste Container

'

Store in Satellite Accumulation Area

‘

Arrange for Pickup by EHS
or Licensed Contractor

l

Final Disposal via
Chemical Incineration

'

Maintain Disposal Records

Click to download full resolution via product page

Caption: Hazardous Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Handling, storage, and disposal procedures for 1-(2-
Bromoethoxy)-3-methoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271738#handling-storage-and-disposal-procedures-
for-1-2-bromoethoxy-3-methoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Bromoethoxy_-3-methoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Bromoethoxy_-3-methoxybenzene
https://www.scbt.com/p/1-2-bromoethoxy-3-methoxybenzene-3245-45-2
https://matrix.staging.1int.co.uk/product/buy-1-2-bromoethoxy-3-methoxybenzene
https://www.aaronchem.com/sds/1269479-63-1.pdf
https://www.echemi.com/sds/2-bromoethoxymethylbenzene-temppid160705002729.html
https://www.fishersci.com/store/msds?partNumber=AC106620250&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/ALDRICH/111414?userType=undefined
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/138827
https://www.merckmillipore.com/Web-RU-Site/ru_RU/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-842447&DocumentType=MSD&DocumentId=842447_SDS_IN_EN.PDF&DocumentUID=50001824&Language=EN&Country=IN&Origin=null
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.benchchem.com/product/b1271738#handling-storage-and-disposal-procedures-for-1-2-bromoethoxy-3-methoxybenzene
https://www.benchchem.com/product/b1271738#handling-storage-and-disposal-procedures-for-1-2-bromoethoxy-3-methoxybenzene
https://www.benchchem.com/product/b1271738#handling-storage-and-disposal-procedures-for-1-2-bromoethoxy-3-methoxybenzene
https://www.benchchem.com/product/b1271738#handling-storage-and-disposal-procedures-for-1-2-bromoethoxy-3-methoxybenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1271738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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